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Compound of Interest

Compound Name: 2-Hexanol, 6-chloro-

Cat. No.: B8799766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of chlorinated alcohols. The information is curated for professionals in research,
scientific, and drug development fields, offering both quantitative data and detailed
experimental methodologies.

Quantitative Thermodynamic Data

The following tables summarize key thermodynamic properties for a selection of chlorinated
alcohols. These values have been compiled from various reputable sources and are presented
for comparative analysis.

Table 1: Enthalpy of Formation and Combustion of Selected Chlorinated Alcohols
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Enthalpy of  Enthalpy of
Compound Chemical Formation Combustio
State Reference
Name Formula (AfH°) n (AcH®)
(kJ/mol) (kd/mol)
2-
Chloroethano  C2HsCIO liquid -289.1 +1.3 -1291.2+1.0 [1]
I
1,3-Dichloro-
C3HeCIl20 liquid -385. + 1. -1700. £ 1. 2]
2-propanol
2,3-Dichloro- o -381.00 + -1704.00 =
C3HeCI20 liquid [3]
1-propanol 2.00 1.00

Table 2: Phase Change and Heat Capacity Data of Selected Chlorinated Alcohols

Enthalpy of Liquid Heat
Compound Chemical Boiling Vaporizatio = Capacity
] Reference
Name Formula Point (°C) n (AvapH°) (Cp)
(kJ/mol) (J/mol-K)
2-
Chloroethano  C2HsCIO 128.6 43.3at 343K 145.6 [1]
|
47.33
1,3-Dichloro-
C3HeCI20 174.3 (Joback Not Available [31141[5]
2-propanol
Method)
_ 47.33 167.09 (Ideal
2,3-Dichloro-
CsHeCI20 182 (Joback Gas at [3][6]
1-propanol
Method) 585.63 K)

Experimental Protocols

The determination of thermodynamic properties of chlorinated alcohols relies on precise
experimental techniques. Below are detailed methodologies for key experiments.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter. This method
involves the complete combustion of a known mass of the substance in a constant-volume
container (the "bomb") filled with excess oxygen under pressure.

Methodology:

Sample Preparation: A precisely weighed sample of the chlorinated alcohol (typically 0.5 -
1.5 g) is placed in a crucible inside the bomb calorimeter. A known length of ignition wire is
connected to the electrodes, with a portion of it in contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to
approximately 30 atm.

Calorimeter Setup: The bomb is placed in a known mass of water in an insulated container
(the calorimeter). The initial temperature of the water is recorded with high precision.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the ignition wire. The temperature of the water is monitored and recorded at regular intervals
until it reaches a maximum and then begins to cool.

Correction for Heat of Ignition: The heat released by the combustion of the ignition wire is
subtracted from the total heat evolved.

Calculation: The heat of combustion is calculated from the temperature rise of the
calorimeter system (water and bomb), which has a known heat capacity. The heat capacity
of the calorimeter is typically determined by combusting a standard substance with a known
heat of combustion, such as benzoic acid.

Corrections for Halogen Presence: For chlorinated compounds, corrections must be made
for the formation of hydrochloric acid (HCI) and chlorine (Cl2) in the final products. This is
typically achieved by analyzing the bomb contents after combustion.[7]

Diagram: Experimental Workflow for Bomb Calorimetry
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Caption: Workflow for determining the enthalpy of combustion.

Determination of Heat Capacity of Liquids via Adiabatic
Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids.

The principle is to add a known quantity of heat to the sample and measure the resulting

temperature change while minimizing heat exchange with the surroundings.

Methodology:

Sample Loading: A known mass of the chlorinated alcohol is hermetically sealed in a sample
container within the calorimeter.

Thermal Equilibration: The calorimeter is brought to the desired starting temperature and
allowed to reach thermal equilibrium.

Adiabatic Control: The temperature of an outer shield is continuously adjusted to match the
temperature of the calorimeter vessel, thereby creating an adiabatic environment (no heat
exchange).

Heat Input: A precisely measured amount of electrical energy (heat) is supplied to the
sample through a heater.

Temperature Measurement: The temperature of the sample is measured with a high-
precision thermometer (e.g., a platinum resistance thermometer) as a function of time.

Calculation: The heat capacity (Cp) is calculated using the following equation:
Cp=Q/(m*AT)

where;:

o

Q is the heat added to the sample.

o

m is the mass of the sample.

[¢]

AT is the measured temperature change.
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o Data Analysis: The experiment is repeated over a range of temperatures to determine the
temperature dependence of the heat capacity.

o Diagram: Logical Relationship in Adiabatic Calorimetry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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